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An In-depth Technical Guide to 2-Bromo-5-(trifluoromethyl)benzenesulfonamide

This technical guide provides a comprehensive overview of the molecular structure, properties,
and a representative synthesis protocol for 2-Bromo-5-
(trifluoromethyl)benzenesulfonamide. The content is intended for researchers, scientists,
and professionals in the field of drug development and medicinal chemistry.

Molecular Structure and Properties

2-Bromo-5-(trifluoromethyl)benzenesulfonamide is a synthetic organic compound featuring
a benzene ring substituted with a bromine atom, a trifluoromethyl group, and a sulfonamide
functional group. These structural motifs are of significant interest in medicinal chemistry due to
their influence on the physicochemical and biological properties of molecules. The
trifluoromethyl group, for instance, is known to enhance metabolic stability and lipophilicity,
which can improve a compound's pharmacokinetic profile.

Table 1: Molecular and Chemical Properties of 2-Bromo-5-
(trifluoromethyl)benzenesulfonamide
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Property Value Reference
Molecular Formula C7HsBrFsNO2S [1]
Molecular Weight 304.08 g/mol [1]
CAS Number 351003-61-7 [1]
Appearance Solid [2]
Melting Point 185-189 °C [2]
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Potential Applications in Research

While specific biological activities for 2-Bromo-5-(trifluoromethyl)benzenesulfonamide are
not extensively documented in publicly available literature, the benzenesulfonamide scaffold is
a well-established pharmacophore. Derivatives of benzenesulfonamide have been investigated
for a wide range of therapeutic applications, including:

o Antimicrobial Agents: The sulfonamide moiety is a key feature of sulfa drugs, which inhibit
bacterial growth by interfering with folic acid synthesis.[1]

o Carbonic Anhydrase Inhibitors: Many sulfonamides are potent inhibitors of carbonic
anhydrases, enzymes involved in various physiological processes, making them relevant for
conditions like glaucoma and epilepsy.

o Anticancer Agents: Certain substituted benzenesulfonamides have demonstrated efficacy as
anticancer agents by targeting various signaling pathways.[3]

The presence of a bromine atom on the aromatic ring of 2-Bromo-5-
(trifluoromethyl)benzenesulfonamide provides a valuable synthetic handle for further
chemical modifications, such as cross-coupling reactions, enabling the generation of diverse
compound libraries for structure-activity relationship (SAR) studies.[1]
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Experimental Protocol: A Representative Synthesis

The following is a generalized, representative protocol for the synthesis of 2-Bromo-5-
(trifluoromethyl)benzenesulfonamide, based on common organic chemistry methodologies
for the preparation of substituted benzenesulfonamides. The synthesis typically starts from the
corresponding sulfonyl chloride.

Objective: To synthesize 2-Bromo-5-(trifluoromethyl)benzenesulfonamide from 2-Bromo-5-
(trifluoromethyl)benzenesulfonyl chloride.

Materials:

2-Bromo-5-(trifluoromethyl)benzenesulfonyl chloride

Ammonia solution (e.g., 28-30% in water or ammonia in an organic solvent)

Dichloromethane (DCM) or other suitable organic solvent

Anhydrous sodium sulfate or magnesium sulfate

Rotary evaporator

Standard laboratory glassware and stirring equipment
Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 2-
Bromo-5-(trifluoromethyl)benzenesulfonyl chloride in a suitable organic solvent like
dichloromethane. Cool the solution in an ice bath (0-5 °C).

o Ammonolysis: While stirring vigorously, slowly add an excess of concentrated ammonia
solution to the cooled solution of the sulfonyl chloride. The reaction is typically exothermic, so
a slow addition rate is crucial to maintain the temperature.

» Reaction Monitoring: Allow the reaction to stir at room temperature for several hours. The
progress of the reaction can be monitored by thin-layer chromatography (TLC) until the
starting sulfonyl chloride is consumed.
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» Work-up: Once the reaction is complete, transfer the mixture to a separatory funnel. If an
agueous ammonia solution was used, add more water and dichloromethane to facilitate
phase separation. Separate the organic layer.

o Extraction: Extract the aqueous layer with additional portions of dichloromethane to recover
any remaining product.

e Drying and Filtration: Combine the organic layers and dry over anhydrous sodium sulfate or
magnesium sulfate. Filter the drying agent.

e Solvent Removal: Remove the solvent from the filtrate under reduced pressure using a
rotary evaporator to yield the crude product.

 Purification: The crude 2-Bromo-5-(trifluoromethyl)benzenesulfonamide can be purified
by recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes/ethyl
acetate) to obtain the final product as a solid.

Logical Workflow for Synthesis

The following diagram illustrates the logical steps involved in the synthesis of 2-Bromo-5-
(trifluoromethyl)benzenesulfonamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Bromo-N-methyl-5-(trifluoromethyl)benzenesulfonamide|CAS 1621415-14-2
[benchchem.com]

2. echemi.com [echemi.com]

3. Benzenesulfonamide Analogs: Synthesis, Anti-GBM Activity and Pharmacoprofiling - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [2-Bromo-5-(trifluoromethyl)benzenesulfonamide
molecular structure and weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1303430#2-bromo-5-trifluoromethyl-
benzenesulfonamide-molecular-structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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